Cas no 19532-43-5 (1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid)

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid is a versatile heterocyclic compound featuring a nitrophenyl group attached to a pyrazole ring, further functionalized with a carboxylic acid moiety. This structure imparts significant reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the carboxylic acid offers a handle for further derivatization, such as esterification or amide formation. Its rigid aromatic framework contributes to stability, and the compound's distinct polarity allows for efficient purification via standard techniques like recrystallization or chromatography. The compound's well-defined structure and multifunctional nature make it particularly useful in medicinal chemistry for designing bioactive molecules, where its scaffold can serve as a core for developing enzyme inhibitors or receptor modulators.

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid structure

19532-43-5 structure

Product Name:1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid

CAS No:19532-43-5

MF:C₁₀H₇N₃O₄

MW:233.180281877518

MDL:MFCD08696935

CID:2855878

PubChem ID:19624552

Update Time:2025-07-02

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid
- Z415740208
- AKOS000316014
- CS-0248999
- EN300-42129
- UAA53243
- 1-(4-nitrophenyl)pyrazole-3-carboxylic acid
- G56352
- AKOS015922136
- 887-055-1
- 1-(4-nitrophenyl)-1H-pyrazole-3-carboxylicacid
- STK351448
- 19532-43-5
- MFCD08696935
- MDL： MFCD08696935
- Inchi： 1S/C10H7N3O4/c14-10(15)9-5-6-12(11-9)7-1-3-8(4-2-7)13(16)17/h1-6H,(H,14,15)
- InChI Key： SHDKECMZGJJFQA-UHFFFAOYSA-N
- SMILES： OC(C1C=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1)=O

Computed Properties

Exact Mass: 233.04365571Da
Monoisotopic Mass: 233.04365571Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 101Å²

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N498473-25mg	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid	19532-43-5		25mg	$ 70.00	2022-06-03
TRC	N498473-50mg	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid	19532-43-5		50mg	$ 95.00	2022-06-03
TRC	N498473-250mg	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid	19532-43-5		250mg	$ 340.00	2022-06-03
abcr	AB551628-250 mg	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .	19532-43-5		250MG	€220.50	2022-03-01
abcr	AB551628-500 mg	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .	19532-43-5		500MG	€294.20	2022-03-01
abcr	AB551628-1 g	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .	19532-43-5		1g	€343.30	2022-03-01
abcr	AB551628-5 g	1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .	19532-43-5		5g	€836.30	2022-03-01
Enamine	EN300-42129-0.05g	1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid	19532-43-5	95.0%	0.05g	$132.0	2025-03-21
Enamine	EN300-42129-0.1g	1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid	19532-43-5	95.0%	0.1g	$196.0	2025-03-21
Enamine	EN300-42129-0.25g	1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid	19532-43-5	95.0%	0.25g	$280.0	2025-03-21